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Compound of Interest

Compound Name: OM 163

CAS No.: 150104-43-1

Cat. No.: B1174827

Get Quote

Disclaimer: The information provided in this technical support center is intended for guidance

and informational purposes only. It is not a substitute for professional scientific consultation or a

replacement for established institutional protocols. Researchers should always adhere to their

institution's guidelines for animal care and use and consult with a qualified toxicologist or

veterinarian for specific experimental advice. The designation "OM-163" is ambiguous in

scientific literature; this guide focuses on a hypothetical small molecule inhibitor of a common

signaling pathway for illustrative purposes. Researchers should verify the specific target and

properties of their particular compound.

Frequently Asked Questions (FAQs)
Q1: We are observing unexpected weight loss in our mouse cohort treated with OM-163,

exceeding the 15% threshold. What are the potential causes and what steps should we take?

A1: Unexpected weight loss is a common sign of systemic toxicity. Potential causes could

include:
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Off-target effects: OM-163 may be inhibiting kinases or other proteins essential for metabolic

homeostasis.

Gastrointestinal (GI) toxicity: The compound could be causing nausea, diarrhea, or

malabsorption, leading to reduced food and water intake.

Target-related toxicity: The intended target of OM-163, when inhibited systemically, may play

a role in regulating metabolism or appetite.

Troubleshooting Steps:

Immediate Action: Monitor the animals closely (at least twice daily). Provide supportive care,

such as supplemental hydration (e.g., subcutaneous saline) and palatable, high-calorie food.

If an animal's condition deteriorates, euthanasia may be the most humane endpoint.

Dose Reduction: Consider reducing the dose of OM-163 in future cohorts to determine a

maximum tolerated dose (MTD).

Necropsy and Histopathology: For animals that are euthanized or at the end of the study,

perform a thorough necropsy and collect major organs (especially the GI tract, liver, and

kidneys) for histopathological analysis to identify any tissue damage.

Blood Chemistry: Collect blood samples to analyze for markers of liver (ALT, AST) and

kidney (BUN, creatinine) function, as well as electrolyte levels.

Q2: Our animal models are showing signs of neurotoxicity (e.g., ataxia, tremors) after

administration of OM-163. How should we investigate this?

A2: Neurotoxicity is a serious concern. The following workflow can help in its investigation:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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